Cas no 1804172-80-2 (2-Chloro-1H-benzimidazole-4-acetic acid)
2-Chloro-1H-benzimidazole-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1H-benzimidazole-4-acetic acid
-
- Inchi: 1S/C9H7ClN2O2/c10-9-11-6-3-1-2-5(4-7(13)14)8(6)12-9/h1-3H,4H2,(H,11,12)(H,13,14)
- InChI Key: SJOJSVJHSPYIMN-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C=CC=C2CC(=O)O)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 1.9
- Topological Polar Surface Area: 66
2-Chloro-1H-benzimidazole-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000056-250mg |
2-Chloro-1H-benzimidazole-4-acetic acid |
1804172-80-2 | 98% | 250mg |
$717.19 | 2022-04-02 | |
| Alichem | A061000056-500mg |
2-Chloro-1H-benzimidazole-4-acetic acid |
1804172-80-2 | 98% | 500mg |
$1,064.91 | 2022-04-02 | |
| Alichem | A061000056-1g |
2-Chloro-1H-benzimidazole-4-acetic acid |
1804172-80-2 | 98% | 1g |
$1,950.84 | 2022-04-02 |
2-Chloro-1H-benzimidazole-4-acetic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 2-Chloro-1H-benzimidazole-4-acetic acid
Introduction to 2-Chloro-1H-benzimidazole-4-acetic acid (CAS No. 1804172-80-2)
2-Chloro-1H-benzimidazole-4-acetic acid, with the chemical formula C₈H₅ClN₂O₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both chloro and carboxylic acid functional groups in its structure imparts unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
TheCAS number 1804172-80-2 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a benzimidazole core substituted with a chlorine atom at the 2-position and a carboxylic acid group at the 4-position. This arrangement not only contributes to its chemical properties but also influences its biological interactions, making it a promising candidate for further exploration in drug discovery.
In recent years, 2-Chloro-1H-benzimidazole-4-acetic acid has been extensively studied for its potential applications in medicinal chemistry. The benzimidazole scaffold is well-documented for its role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization and enabling the synthesis of more complex derivatives.
One of the most compelling aspects of 2-Chloro-1H-benzimidazole-4-acetic acid is its utility as a building block in the development of novel pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration.
The carboxylic acid moiety in 2-Chloro-1H-benzimidazole-4-acetic acid provides an additional point of modification, allowing for the introduction of amide or ester linkages. These modifications can be strategically employed to improve solubility, bioavailability, and metabolic stability of drug candidates. Furthermore, the chlorine atom can participate in nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups at other positions on the benzimidazole ring.
Recent advancements in computational chemistry have further highlighted the potential of 2-Chloro-1H-benzimidazole-4-acetic acid as a scaffold for drug development. Molecular docking studies have identified several derivatives that show promising interactions with target proteins, suggesting their potential as lead compounds for further optimization. These computational approaches have accelerated the discovery process by allowing researchers to predictively model the behavior of molecules before experimental synthesis.
In addition to its pharmaceutical applications, 2-Chloro-1H-benzimidazole-4-acetic acid has found utility in agrochemical research. The benzimidazole core is known to possess herbicidal and fungicidal properties, and modifications to this structure can enhance these effects while minimizing environmental impact. By incorporating2-Chloro-1H-benzimidazole-4-acetic acid into new formulations, scientists aim to develop more effective and sustainable crop protection agents.
The synthesis of 2-Chloro-1H-benzimidazole-4-acetic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include chlorination at the 2-position followed by carboxylation at the 4-position. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for industrial-scale production. These improvements are crucial for ensuring that researchers have sufficient quantities of high-quality material for their studies.
The biological activity of 2-Chloro-1H-benzimidazole-4-acetic acid has been explored across multiple disease models. In particular, derivatives targeting kinases and other enzymes involved in signal transduction have shown significant promise in preclinical studies. By modulating these pathways, such compounds may offer therapeutic benefits in conditions ranging from cancer to inflammatory disorders. The ability to fine-tune pharmacological properties through structural modifications makes this compound an attractive candidate for personalized medicine approaches.
Future research directions for 2-Chloro-1H-benzimidazole-4-acetic acid include exploring its role in emerging therapeutic areas such as immunotherapy and gene therapy. The versatility of its structure allows for further derivatization into prodrugs or bioconjugates that can enhance delivery systems or target specific tissues within the body. Such innovations could pave the way for new treatment modalities with improved efficacy and reduced side effects.
The regulatory landscape surrounding 2-Chloro-1H-benzimidazole-4-acetic acid is another critical consideration for researchers and manufacturers alike. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in drug development meet stringent quality standards. Additionally, understanding patent landscapes and intellectual property considerations is essential for navigating commercialization efforts effectively.
In conclusion,2-Chloro-1H-benzimidazole-4-acetic acid (CAS No. 1804172-80-2) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for innovative drug design while its established synthetic routes provide accessibility for further exploration. As research continues to uncover new biological activities and synthetic possibilities,2-Chloro-1H-benzimidazole-4-acetic acid is poised to remain at forefront scientific inquiry.
1804172-80-2 (2-Chloro-1H-benzimidazole-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)